1-Benzyl-3-formyl-6-methoxy-1H-indole-2-carboxylic acid
Overview
Description
1-Benzyl-3-formyl-6-methoxy-1H-indole-2-carboxylic acid is a chemical compound with the molecular formula C18H15NO4 and a molecular weight of 309.32 . It is a derivative of indole, a significant heterocyclic system in natural products and drugs .
Molecular Structure Analysis
The molecular structure of 1-Benzyl-3-formyl-6-methoxy-1H-indole-2-carboxylic acid consists of an indole ring substituted with a benzyl group at the 1-position, a formyl group at the 3-position, and a methoxy group at the 6-position . The carboxylic acid group is attached to the 2-position of the indole ring .Physical And Chemical Properties Analysis
The physical and chemical properties of 1-Benzyl-3-formyl-6-methoxy-1H-indole-2-carboxylic acid include a predicted boiling point of 541.2±50.0 °C and a predicted density of 1.19±0.1 g/cm3 .Scientific Research Applications
Synthesis of Biologically Active Compounds
Indole derivatives are pivotal in the synthesis of compounds with significant biological activity1-Benzyl-3-formyl-6-methoxy-1H-indole-2-carboxylic acid serves as a precursor in the synthesis of various molecules that exhibit therapeutic properties, particularly in the treatment of cancer, microbial infections, and other disorders .
Development of Alkaloid Analogues
Alkaloids contain indole moieties that are essential for their biological functions. The subject compound can be utilized to construct alkaloid analogues, which can then be assessed for their potential as novel drugs with improved efficacy and reduced side effects .
Catalysis Research
In the field of catalysis, this indole derivative can be employed to study new catalytic reactions, especially those that lead to the formation of heterocyclic compounds. These reactions are valuable for developing greener and more efficient synthetic pathways .
Inhibitors of Tryptophan Dioxygenase
Tryptophan dioxygenase is an enzyme involved in the metabolism of the amino acid tryptophan. Compounds derived from 1-Benzyl-3-formyl-6-methoxy-1H-indole-2-carboxylic acid can be studied as potential inhibitors, which may have implications in treating diseases like cancer where tryptophan metabolism is altered .
Immunomodulatory Agents
The modification of this compound can lead to the creation of immunomodulators that can potentially regulate the immune response. This is particularly relevant in the development of anticancer therapies, where modulating the immune system plays a crucial role .
Ligands for CB2 Cannabinoid Receptors
CB2 receptors are part of the endocannabinoid system and are implicated in various physiological processes. Derivatives of the indole compound can be explored as ligands for these receptors, contributing to the treatment of pain, inflammation, and other conditions .
Antiviral Research
The indole derivative can be used to synthesize inhibitors of viral enzymes, such as the hepatitis C virus NS5B polymerase. These inhibitors are crucial in the development of antiviral drugs that can help manage or cure viral infections .
Antibacterial Agent Development
Research into antibacterial agents is vital due to the increasing resistance to existing antibiotics. Compounds synthesized from 1-Benzyl-3-formyl-6-methoxy-1H-indole-2-carboxylic acid can be evaluated for their antibacterial properties, offering potential new treatments for bacterial infections .
properties
IUPAC Name |
1-benzyl-3-formyl-6-methoxyindole-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15NO4/c1-23-13-7-8-14-15(11-20)17(18(21)22)19(16(14)9-13)10-12-5-3-2-4-6-12/h2-9,11H,10H2,1H3,(H,21,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WDOAJUVHROGHTI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C(=C(N2CC3=CC=CC=C3)C(=O)O)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzyl-3-formyl-6-methoxy-1H-indole-2-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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